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Compound of Interest

Compound Name: 3-Iodothiophene

Cat. No.: B1329286 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of hazardous chemicals like 3-Iodothiophene is a critical component of laboratory

safety and regulatory compliance. This guide provides essential, immediate safety and

logistical information, including operational and disposal plans for 3-Iodothiophene, ensuring

the safety of laboratory personnel and the protection of the environment.

Immediate Safety and Handling Precautions
Before handling 3-Iodothiophene, it is imperative to be familiar with its properties and the

necessary safety measures. This substance is a combustible liquid and can cause skin and

serious eye irritation.[1]

Personal Protective Equipment (PPE):

Eye Protection: Always wear chemical splash goggles or a face shield.[2]

Hand Protection: Use appropriate chemical-resistant gloves (e.g., nitrile or Viton).[3][4]

Dispose of contaminated gloves after use.[3]

Skin and Body Protection: Wear a lab coat, and in cases of potential significant exposure,

impervious clothing may be necessary.[2][3]

Respiratory Protection: If working outside a fume hood or with potential for inhalation, use a

multi-purpose combination respirator cartridge.
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In Case of Exposure:

Inhalation: Move the individual to fresh air. If breathing is difficult, seek medical attention.[2]

Skin Contact: Immediately wash the affected area with plenty of soap and water.[2] If skin

irritation occurs, get medical advice.[2]

Eye Contact: Rinse cautiously with water for several minutes.[2] Remove contact lenses if

present and easy to do.[2] Continue rinsing and seek medical attention if irritation persists.[2]

Ingestion: Clean the mouth with water and drink plenty of water afterward.[2]

Quantitative Data Summary
The following table summarizes key quantitative data for 3-Iodothiophene, which is essential

for safe handling and storage.

Property Value

Molecular Formula C₄H₃IS

Molecular Weight 210.04 g/mol

Density 2.066 g/mL at 25 °C

Boiling Point 75 °C at 14 mmHg

Flash Point 78 °C (172.4 °F) - closed cup

Storage Temperature 2-8°C

Water Solubility Insoluble

Data sourced from Sigma-Aldrich and PubChem.[1][5]

Step-by-Step Disposal Protocol for 3-Iodothiophene
As a halogenated organic compound, 3-Iodothiophene must be disposed of as hazardous

waste.[6] Do not dispose of it down the drain or by evaporation.[4]

1. Waste Segregation and Collection:
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Designated Waste Container: Collect waste 3-Iodothiophene and any materials

contaminated with it in a designated, properly labeled hazardous waste container.[4][6]

These containers are often color-coded (e.g., green for halogenated organic waste) and

should be obtained from your institution's Environmental Health and Safety (EHS)

department.[6]

Avoid Mixing: Do not mix halogenated organic waste with non-halogenated organic waste, as

this can increase disposal costs and complexity.[7]

Incompatible Materials: Ensure that incompatible materials such as strong oxidizing agents

and strong bases are not added to the same waste container.[2]

2. Container Labeling and Storage:

Labeling: Clearly label the waste container with "Hazardous Waste" and the full chemical

name, "3-Iodothiophene."[8] Also, indicate the approximate volume or mass of the waste.[6]

Storage: Store the waste container in a well-ventilated area, such as a satellite accumulation

area or a designated hazardous waste storage cabinet, away from heat, sparks, and open

flames.[2][4] Keep the container tightly closed except when adding waste.[2][7]

3. Spill Management:

Small Spills: For small spills that can be cleaned up in under 10 minutes by trained

personnel, absorb the material with an inert, dry absorbent (e.g., vermiculite, sand).[4]

Containment: Place the absorbent material into a sealed, labeled container for disposal as

hazardous waste.[4]

Large Spills: In the event of a large spill, evacuate the area and contact your institution's

EHS department immediately.

4. Final Disposal:

Contact EHS: Arrange for the pickup and disposal of the hazardous waste container through

your institution's EHS department. They will ensure that the waste is transported to an

approved waste disposal plant for proper treatment, likely incineration.[2][6]
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Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of 3-Iodothiophene.
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Caption: Workflow for the proper disposal of 3-Iodothiophene.

By adhering to these procedures, laboratory professionals can ensure the safe handling and

disposal of 3-Iodothiophene, fostering a secure research environment and maintaining

regulatory compliance. Always consult your institution's specific safety and disposal guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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